2,2'-[(2E)-but-2-ene-1,4-diyldisulfanediyl]bis(1,3-benzothiazole)

• Molecular Formula: C18H14N2S4
• Molecular Weight: 386.6 g/mol
• IUPAC Name: 2-[(E)-4-(1,3-benzothiazol-2-ylsulfanyl)but-2-enyl]sulfanyl-1,3-benzothiazole
• InChI: InChI=1S/C18H14N2S4/c1-3-9-15-13(7-1)19-17(23-15)21-11-5-6-12-22-18-20-14-8-2-4-10-16(14)24-18/h1-10H,11-12H2/b6-5+
• InChI Key: DMWNATGGFYAIIP-AATRIKPKSA-N
• Isomeric SMILES: C1=CC=C2C(=C1)N=C(S2)SC/C=C/CSC3=NC4=CC=CC=C4S3
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)SCC=CCSC3=NC4=CC=CC=C4S3

Description

2,2’-[(2E)-but-2-ene-1,4-diyldisulfanediyl]bis(1,3-benzothiazole) is a complex organic compound that belongs to the class of benzothiazoles. Benzothiazoles are heterocyclic compounds containing a benzene ring fused to a thiazole ring. This particular compound is characterized by the presence of a butene-diyldisulfanediyl bridge connecting two benzothiazole moieties. Benzothiazoles are known for their diverse biological and pharmacological activities, making them significant in medicinal chemistry and various industrial applications .

Preparation Methods

The synthesis of 2,2’-[(2E)-but-2-ene-1,4-diyldisulfanediyl]bis(1,3-benzothiazole) can be achieved through several synthetic routes. One common method involves the condensation of 2-aminothiophenol with aldehydes or ketones, followed by cyclization to form the benzothiazole ring . Another approach includes the use of α-keto acids and 2,2’-disulfanediyldianiline as substrates, with sodium metabisulfite as a catalyst . Industrial production methods often employ green chemistry principles, utilizing environmentally friendly reagents and conditions to minimize waste and reduce environmental impact .

Chemical Reactions Analysis

2,2’-[(2E)-but-2-ene-1,4-diyldisulfanediyl]bis(1,3-benzothiazole) undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include iodine, DMSO, and samarium triflate . For example, the compound can be oxidized using molecular oxygen in the presence of a photosensitizer to generate singlet oxygen and superoxide anion . Major products formed from these reactions depend on the specific conditions and reagents used, but they often include substituted benzothiazoles and related derivatives .

Scientific Research Applications

2,2’-[(2E)-but-2-ene-1,4-diyldisulfanediyl]bis(1,3-benzothiazole) has a wide range of scientific research applications. In chemistry, it is used as a building block for the synthesis of more complex molecules . In biology and medicine, benzothiazole derivatives have shown promising activities as anti-cancer, anti-bacterial, and anti-inflammatory agents . The compound is also used in the development of fluorescent probes for analyte detection and as electrophosphorescent emitters in organic light-emitting diodes (OLEDs) .

Mechanism of Action

The mechanism of action of 2,2’-[(2E)-but-2-ene-1,4-diyldisulfanediyl]bis(1,3-benzothiazole) involves its interaction with various molecular targets and pathways. For instance, benzothiazole derivatives have been shown to inhibit the activity of BCL-2 family proteins, which play a crucial role in regulating apoptosis . By binding to the BH3 binding groove of anti-apoptotic proteins, these compounds can induce programmed cell death in cancer cells . Additionally, benzothiazoles can act as enzyme inhibitors, blocking the activity of specific enzymes involved in disease processes .

Comparison with Similar Compounds

2,2’-[(2E)-but-2-ene-1,4-diyldisulfanediyl]bis(1,3-benzothiazole) can be compared to other benzothiazole derivatives, such as 2-arylbenzothiazoles and 2-substituted benzothiazoles . While these compounds share a common benzothiazole core, their unique substituents and structural features confer distinct biological activities and chemical properties . For example, 2-arylbenzothiazoles are known for their anti-tumor and anti-microbial activities, whereas 2-substituted benzothiazoles have shown potential as anti-inflammatory and anti-diabetic agents . The presence of the butene-diyldisulfanediyl bridge in 2,2’-[(2E)-but-2-ene-1,4-diyldisulfanediyl]bis(1,3-benzothiazole) makes it unique and may contribute to its specific biological activities .